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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation of p-Xylene-d10
internal standard (IS) solutions for use in quantitative analysis, particularly with gas

chromatography-mass spectrometry (GC-MS). Deuterated standards are considered ideal for

quantitative bioanalysis as they exhibit physical and chemical properties nearly identical to the

target analyte, ensuring similar extraction recovery, chromatographic retention, and ionization

response, while being distinguishable by their mass difference[1].

Introduction
p-Xylene-d10 is a deuterated form of p-xylene, a volatile organic compound (VOC). In

analytical chemistry, particularly in methods like GC-MS, stable isotopically labeled (SIL)

compounds are the preferred internal standards[2]. They are added to samples at a known

concentration before sample processing to correct for the loss of analyte during sample

preparation and to compensate for variability in instrument response[3]. The use of p-Xylene-
d10 as an internal standard can significantly improve the accuracy, precision, and

reproducibility of quantitative methods for volatile analytes[2].

Properties of p-Xylene-d10
A summary of the key physical and chemical properties of p-Xylene-d10 is provided below.

This data is essential for accurate calculations and safe handling.
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Property Value Reference

Chemical Formula C₆D₄(CD₃)₂ [4][5]

Molecular Weight 116.23 g/mol [4][6]

Appearance Colorless liquid [7][8]

Density 0.948 g/mL (at 25 °C)

Boiling Point 135 °C [7]

Melting Point 13 °C [7]

Isotopic Purity Typically ≥98 atom % D [9]

Solubility

Insoluble in water; soluble in

ethanol, ether, and other

organic solvents

[8]

Storage

Store at room temperature,

protected from light and

moisture

[4][5]

Safety Precautions
p-Xylene-d10 is a flammable liquid and can be harmful if inhaled or absorbed through the

skin[6]. Always handle this compound inside a certified chemical fume hood. Personal

Protective Equipment (PPE), including safety glasses, a flame-retardant lab coat, and

appropriate chemical-resistant gloves, is mandatory.

Hazard Statements: Flammable liquid and vapor. May be fatal if swallowed and enters

airways. Harmful in contact with skin or if inhaled. Causes skin and serious eye irritation[4]

[10].

Precautionary Measures: Keep away from heat, sparks, open flames, and other ignition

sources. No smoking. Use explosion-proof equipment. Ground/bond container and receiving

equipment. Avoid breathing vapors[7][10][11].
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Protocol 1: Preparation of a 1000 µg/mL Stock Solution
This protocol describes the preparation of a high-concentration primary stock solution, which

will be used to create lower-concentration working standards.

Materials and Equipment:

p-Xylene-d10 (neat material, ≥98% purity)

Methanol (or other suitable solvent, HPLC or GC grade)

10 mL Class A volumetric flask

Analytical balance (readable to 0.0001 g)

Micropipettes or glass syringes

Amber glass vial with PTFE-lined cap for storage

Procedure:

Tare the Flask: Place the 10 mL volumetric flask on the analytical balance and tare the

weight.

Add p-Xylene-d10: Carefully add approximately 10 mg of p-Xylene-d10 directly into the

volumetric flask. This is best done by adding the liquid dropwise with a pipette or syringe.

Record Mass: Record the exact mass of the added p-Xylene-d10. For this example, let's

assume the recorded mass is 0.0102 g.

Calculate Required Volume: Use the density of p-Xylene-d10 (0.948 g/mL) to understand

the volume added, but rely on the gravimetric measurement for accuracy.

Dissolve: Add a small amount of the chosen solvent (e.g., 5 mL of methanol) to the flask.

Swirl gently to ensure the p-Xylene-d10 is fully dissolved.

Dilute to Volume: Carefully add the solvent to the flask until the bottom of the meniscus

reaches the 10 mL calibration mark.
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Homogenize: Cap the flask and invert it 15-20 times to ensure the solution is thoroughly

mixed.

Calculate Final Concentration:

Mass = 0.0102 g = 10200 µg

Volume = 10 mL

Concentration = 10200 µg / 10 mL = 1020 µg/mL

Transfer and Store: Transfer the stock solution to a clearly labeled amber glass vial. Store at

2-8°C, protected from light.
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Diagram 1: Stock Solution Preparation Workflow
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Diagram 2: Serial Dilution Workflow
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Diagram 3: Role of Internal Standard in Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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